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Compound of Interest

Compound Name: UBP714
CAS No.: 773109-55-0
Cat. No.: B611538
Get Quote
. J

This document provides immediate and essential safety and logistical information for the
handling of UBP714, a derivative of the NMDA receptor negative allosteric modulator UBP608,
intended for research use only.[1] Given that a specific Safety Data Sheet (SDS) for UBP714 is
not readily available in the public domain, the following guidance is based on general
laboratory safety protocols for handling chemical compounds of a similar nature. Researchers,
scientists, and drug development professionals should use this information in conjunction with
their institution's specific safety guidelines and by consulting with their environmental health
and safety (EHS) department.

Personal Protective Equipment (PPE)

The selection and use of appropriate Personal Protective Equipment are paramount to
minimizing exposure and ensuring personal safety when handling UBP714. The following table
summarizes the recommended PPE based on standard laboratory safety practices.[2][3][4]
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PPE Category

Specification

Purpose

Hand Protection

Nitrile gloves are the preferred
choice due to their wide range
of protection.[2] Consider

double-gloving when handling

concentrated solutions.

To protect hands from
chemical exposure. Gloves
should be changed when
contaminated or if their

integrity is compromised.[2]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles are mandatory.[4] All
protective eyewear should be
ANSI-certified (Z87.1 marking).
[3] A face shield should be
worn in conjunction with
glasses or goggles when there
is a significant risk of

splashing.

To protect the eyes and face
from splashes of chemical

solutions.

Protective Clothing

A standard laboratory coat is
required to protect skin and
personal clothing from
contamination.[4] In some
situations, a solid-front gown or
a disposable suit may be
necessary, depending on the
scale of the operation and the

potential for exposure.[2]

To prevent contamination of
personal clothing and to
provide a removable barrier in

case of a spill.

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood,
to avoid the inhalation of any
aerosols or dust. If a fume
hood is not available or if there
is a risk of generating aerosols,
a risk assessment should be
performed to determine if

respiratory protection, such as

To prevent the inhalation of
potentially harmful airborne

particles or vapors.
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an N95 respirator or a
powered air-purifying respirator
(PAPR), is necessary.[2]

Experimental Protocols: Handling and Disposal

Handling UBP714:

Preparation: Before handling UBP714, ensure that the work area is clean and uncluttered. A
designated area for handling the compound should be established.

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table
above before opening the container.

Weighing and Aliquoting: If working with a solid form of UBP714, weighing and aliquoting
should be performed in a chemical fume hood to minimize the risk of inhalation. Use
appropriate tools (e.g., spatulas, weighing paper) and clean them thoroughly after use.

Solution Preparation: When preparing solutions, add the solid UBP714 to the solvent slowly
to avoid splashing. Ensure the container is appropriately labeled with the chemical name,
concentration, date, and your initials.

Storage: UBP714 should be stored in a cool, dry, and dark place. For short-term storage
(days to weeks), 0-4°C is recommended, while long-term storage (months to years) should
be at -20°C.[1]

Disposal Plan:

As no specific disposal instructions for UBP714 are available, it should be treated as
hazardous chemical waste.

¢ Waste Segregation: All disposable materials that come into contact with UBP714, including
gloves, pipette tips, and empty containers, should be disposed of in a designated hazardous
waste container.

 Liquid Waste: Unused solutions of UBP714 should be collected in a clearly labeled, sealed,
and appropriate hazardous waste container. Do not mix with other incompatible waste

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.medkoo.com/products/17887
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/product/b611538/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-ubp714
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611538?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

streams.

» Spill Management: In the event of a spill, clear the area of all unprotected personnel.[5] Wear
appropriate PPE and contain the spill using an absorbent material such as sand or
vermiculite.[5] Collect the absorbed material into a labeled hazardous waste container.[5]

o Waste Pickup: Follow your institution's procedures for the collection and disposal of
hazardous chemical waste.

Workflow for Handling UBP714
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Caption: Logical workflow for handling UBP714 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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